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Get Quote

Executive Summary

4-[Methoxy(phenyl)methyl]piperidine (CAS: 1501963-69-4) represents a specific subclass of
4-substituted piperidines characterized by a benzylic ether linkage.[1] Unlike the more common
4-benzylpiperidine (alkyl linker) or 4-benzoylpiperidine (ketone linker), this compound
incorporates an ether oxygen at the benzylic position.[1] This structural modification
significantly alters the physicochemical profile, specifically increasing metabolic stability relative
to its alcohol precursor while maintaining high lipophilicity for Blood-Brain Barrier (BBB)
penetration.[1]

Primary Applications:
» Medicinal Chemistry: A "privileged scaffold" for Monoamine Transporter (MAT) inhibitors.[1]

o Fragment-Based Drug Discovery (FBDD): Used as a linker motif in Complement Factor B
inhibitors and protein degraders (PROTACS).[1]
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e CNS Research: A chemical probe for investigating the steric and electronic requirements of
the dopamine transporter (DAT) binding pocket.[1]

Chemical Profile & Structural Logic[1]

The compound consists of a piperidine ring connected to a phenyl ring via a methoxy-
substituted methine bridge.[1]

Feature Specification

IUPAC Name 4-[Methoxy(phenyl)methyl]piperidine
Molecular Formula C13H19NO

Molecular Weight 205.30 g/mol

Predicted pKa ~9.8 (Piperidine Nitrogen)

Predicted LogP 2.4 — 2.8 (Lipophilic, CNS active range)
H-Bond Donors/Acceptors 1 Donor (NH), 2 Acceptors (N, O)

Structural Homology Analysis

To understand its performance, we must compare it to three distinct classes of analogs:
e The "Parent" Scaffold: 4-Benzylpiperidine (Removal of Oxygen).[1]
e The Metabolic Precursor: 4-[Hydroxy(phenyl)methyl]piperidine (Demethylation).[1]

e The Regioisomer: 2-[Methoxy(phenyl)methyl]piperidine (Positional Isomer).[1]

Comparative Performance Analysis
A. vs. 4-Benzylpiperidine (The "Alkyl" Standard)

Context: 4-Benzylpiperidine is a non-selective monoamine releaser.[1]

» Electronic Effect: The introduction of the methoxy group in the title compound creates an
electron-withdrawing inductive effect (
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) on the benzylic carbon, while also providing a weak H-bond acceptor site.[1]

» Binding Affinity: The ether oxygen often reduces non-specific hydrophobic binding compared
to the pure alkyl chain of 4-benzylpiperidine, potentially improving selectivity for specific
transporter conformations.[1]

o Metabolism: 4-Benzylpiperidine is prone to benzylic oxidation.[1] The methoxy group blocks
this specific oxidative route, though it opens the pathway for O-demethylation.[1]

B. vs. 4-[Hydroxy(phenyl)methyl]piperidine (The "Polar"
Analog)

Context: This alcohol is the direct synthetic precursor.[1]

+ BBB Permeability: The alcohol moiety (-OH) significantly lowers LogP and increases Polar
Surface Area (PSA), reducing passive diffusion across the BBB.[1] The O-methylation
restores lipophilicity (LogP ~2.6), making the title compound a superior CNS candidate.[1]

» Receptor Kinetics: The methoxy group locks the conformation more rigidly than the free
hydroxyl (which engages in promiscuous H-bonding), often resulting in sharper Structure-
Activity Relationship (SAR) trends.[1]

C. vs. Desoxypipradrol Derivatives (2-Substituted)

Context: 2-substituted piperidines (e.g., Methylphenidate, Desoxypipradrol) are potent DARIs
(Dopamine Reuptake Inhibitors).[1]

 Steric Fit: The 4-substitution pattern of the title compound presents a linear, elongated
topology compared to the "kinked" shape of 2-substituted analogs.[1]

 Activity Profile: 4-substituted analogs generally show reduced potency at the DAT compared
to 2-substituted isomers but often exhibit unique serotonin (SERT) or sigma receptor profiles.

[1]

Summary Data Table
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Mechanistic Visualization

The following diagram illustrates the synthesis and metabolic logic distinguishing these

derivatives.

4-Benzoylpyridine
(Precursor)

NaH, Mel

4-[Methoxy(phenyl)methyl]piperidine
(Target: Balanced Lipophilicity)

CYP450

H,pto2 [
(Reduction) > 4-[Hydroxy(phenyl)methyl]piperidine |<& -~
(Polar Intermediate) HI/Red P
= Deoxygenation) 4-Be piperidine
S J pop
S~o UGT Enzymes
S~ (Phase Il)

S~
~<

“““““““ | Glucuronide Conjugate
(Excreted)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/product/b3145853/docs?utm_src=pdf-body-img#technical-guide-comparative-analysis-of-4-methoxy-phenyl-methyl-piperidine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145853?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Caption: Synthesis and metabolic pathways connecting the 4-substituted piperidine class.
Green arrow indicates the activation step to the title compound.[1]

Experimental Protocols
Protocol A: Synthesis via Reductive Etherification

Rationale: Direct methylation of the alcohol is preferred over reductive amination for
stereochemical control.[1]

Reagents: 4-Benzoylpyridine, Platinum Oxide (PtO2), Sodium Hydride (NaH), Methyl lodide
(Mel).[1]

o Hydrogenation (Precursor Generation):
o Dissolve 4-benzoylpyridine (10 mmol) in glacial acetic acid (20 mL).
o Add PtO2z (5 mol%).[1] Hydrogenate at 50 psi for 12 hours.

o Checkpoint: Monitor via TLC (MeOH/DCM 1:9). Disappearance of aromatic pyridine peaks
in NMR confirms reduction to 4-[hydroxy(phenyl)methyl]piperidine.[1]

» N-Protection (Transient):

o To prevent N-methylation, protect the piperidine nitrogen with a Boc group (Bocz0, TEA,
DCM) OR perform the methylation on the pyridine stage prior to reduction (though this
risks reduction of the ether).[1] Preferred: Use N-Boc protection.[1]

o O-Methylation:
o Dissolve N-Boc-4-[hydroxy(phenyl)methyl]piperidine in dry THF at 0°C.
o Add NaH (1.2 eq, 60% dispersion). Stir for 30 min until gas evolution ceases.
o Add Mel (1.1 eq) dropwise.[1] Warm to RT and stir for 4 hours.

o Deprotection & Isolation:

o Quench with water, extract with EtOAc.[1]
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o Remove Boc group using 4M HCI in Dioxane.[1]

o Yield: Expect 65-75% overall yield of the hydrochloride salt.[1]

Protocol B: Lipophilicity Assessment (Shake-Flask
Method)

Rationale: Validating the BBB penetration potential relative to the alcohol analog.[1]

Preparation: Prepare a 1-octanol/phosphate buffer (pH 7.4) system, pre-saturated with each
other for 24 hours.

Equilibration: Dissolve 1 mg of the target compound in the system (1:1 volume ratio).

Separation: Shake vigorously for 1 hour at 25°C, then centrifuge to separate phases.

Quantification: Analyze both phases using HPLC-UV (254 nm).

Calculation:

o Target Range: 2.0 < LogD < 3.5 indicates optimal CNS permeability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. US10093663B2 - Piperidinyl-indole derivatives complement factor B inhibitors and uses
thereof - Google Patents [patents.google.com]

o 2. CAS#:1501963-69-4 | 4-(Methoxy(phenyl)methyl)piperidine hydrochloride | Chemsrc
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¢ To cite this document: BenchChem. [Technical Guide: Comparative Analysis of 4-
[Methoxy(phenyl)methyl]piperidine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3145853/docs#technical-guide-comparative-analysis-
of-4-methoxy-phenyl-methyl-piperidine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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